2-{4-bromo-2-[(5-oxo-3-phenyl-4(5H)-isoxazolylidene)methyl]phenoxy}-N-phenylacetamide

• IUPAC Name: 2-[4-bromo-2-[(Z)-(5-oxo-3-phenyl-1,2-oxazol-4-ylidene)methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C24H17BrN2O4/c25-18-11-12-21(30-15-22(28)26-19-9-5-2-6-10-19)17(13-18)14-20-23(27-31-24(20)29)16-7-3-1-4-8-16/h1-14H,15H2,(H,26,28)/b20-14-
• InChI Key: HGMDCDWRNQXTQP-ZHZULCJRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=O)C2=CC3=C(C=CC(=C3)Br)OCC(=O)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C\2=NOC(=O)/C2=C\C3=C(C=CC(=C3)Br)OCC(=O)NC4=CC=CC=C4
• Molecular Formula: C24H17BrN2O4
• Molecular Weight: 477.3 g/mol

Description

2-{4-bromo-2-[(5-oxo-3-phenyl-4(5H)-isoxazolylidene)methyl]phenoxy}-N-phenylacetamide is a useful research compound. Its molecular formula is C24H17BrN2O4 and its molecular weight is 477.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 476.03717 g/mol and the complexity rating of the compound is 710. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Allosteric Modifiers of Hemoglobin

Compounds structurally related to the given chemical have been studied for their ability to modify the oxygen affinity of hemoglobin. This research is significant for potential clinical or biological applications where modulation of oxygen supply is beneficial, such as in ischemia, stroke, tumor radiotherapy, blood storage, and as blood substitutes. One study discusses the design, synthesis, and testing of compounds for decreasing the oxygen affinity of human hemoglobin A, highlighting their potential in medical applications (Randad et al., 1991).

Antimicrobial Activity

Research on derivatives structurally similar to the specified compound has shown antimicrobial properties. For instance, the synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives have been explored, revealing their potential against bacterial and fungal infections (Fuloria et al., 2014).

Anticancer Activity

Investigations into similar compounds have also extended into the realm of anticancer activity. A study on the synthesis and anticancer activity of 1H-inden-1-one substituted (heteroaryl)acetamide derivatives reveals promising results against leukemia, non-small cell lung cancer, and breast cancer cell lines, suggesting the potential of these compounds in cancer therapy (Karaburun et al., 2018).

Synthesis and Biological Activity

The synthetic pathways and biological activities of compounds with similar structural features have been thoroughly studied. These studies often aim to explore the potential pharmacological applications of these compounds, including their antimicrobial, anticancer, and other biological activities. For example, research on the synthesis, analgesic, and antimicrobial activities of novel isoxazole derivatives underscores the diverse potential applications of these compounds in medicinal chemistry (Sahu et al., 2009).